Cas no 1220029-85-5 (1-Benzyl-4-(3-piperidinylmethyl)piperazine dihydrochloride)

• Product Name: 1-Benzyl-4-(3-piperidinylmethyl)piperazine dihydrochloride
• CAS No: 1220029-85-5
• MF: C₁₇H₂₉Cl₂N₃
• MW: 346.338262319565
• CID: 1072326
• PubChem ID: 56831542
• Update Time: 2025-06-11

1-Benzyl-4-(3-piperidinylmethyl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-(3-piperidinylmethyl)piperazine dihydrochloride
• 1-benzyl-4-[(piperidin-3-yl)methyl]piperazine dihydrochloride
• 1-benzyl-4-(piperidin-3-ylmethyl)piperazine;dihydrochloride
• 1-Benzyl-4-(3-piperidinylmethyl)piperazinedihydrochloride
• 1-benzyl-4-(piperidin-3-ylmethyl)piperazinedihydrochloride
• 1220029-85-5
• AKOS015845102
• 1-benzyl-4-(piperidin-3-ylmethyl)piperazine dihydrochloride

• MDL： MFCD13561496
• Inchi： 1S/C17H27N3.2ClH/c1-2-5-16(6-3-1)14-19-9-11-20(12-10-19)15-17-7-4-8-18-13-17;;/h1-3,5-6,17-18H,4,7-15H2;2*1H
• InChI Key： PJDYFYXAJBLSAE-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCN(CC2C=CC=CC=2)CC1)CC1CNCCC1

Computed Properties

• Exact Mass: 345.1738533g/mol
• Monoisotopic Mass: 345.1738533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

1-Benzyl-4-(3-piperidinylmethyl)piperazine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-Benzyl-4-(3-piperidinylmethyl)piperazine dihydrochloride

Introduction to 1-Benzyl-4-(3-piperidinylmethyl)piperazine dihydrochloride (CAS No: 1220029-85-5)

1-Benzyl-4-(3-piperidinylmethyl)piperazine dihydrochloride, identified by its CAS number 1220029-85-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a benzyl group and a 3-piperidinylmethyl substituent, contribute to its unique pharmacological properties and make it a valuable scaffold for drug discovery and development.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various in vitro and in vivo experimental applications. This solubility advantage is crucial for pharmaceutical formulations, as it allows for better bioavailability and more effective delivery systems. The compound's molecular structure also suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes.

In recent years, there has been growing interest in piperazine derivatives due to their role in treating a wide range of diseases, including neurological disorders, infectious diseases, and cancer. The benzyl group in 1-Benzyl-4-(3-piperidinylmethyl)piperazine dihydrochloride may contribute to its binding affinity and selectivity towards certain biological targets. Additionally, the 3-piperidinylmethyl moiety could enhance its metabolic stability and pharmacokinetic properties, making it a promising candidate for further development.

Recent studies have highlighted the potential of piperazine-based compounds in the treatment of central nervous system (CNS) disorders. For instance, derivatives of piperazine have been investigated for their effects on serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and schizophrenia. The unique structural features of 1-Benzyl-4-(3-piperidinylmethyl)piperazine dihydrochloride may make it a potent modulator of these receptors, offering new therapeutic avenues.

Moreover, the compound's ability to cross the blood-brain barrier is an important consideration for CNS drug development. Piperazine derivatives have shown varying degrees of permeability through this barrier, depending on their structural modifications. The presence of both the benzyl and 3-piperidinylmethyl groups in 1-Benzyl-4-(3-piperidinylmethyl)piperazine dihydrochloride may influence its pharmacokinetic profile, potentially enhancing its ability to reach therapeutic levels in the brain.

Another area of interest is the use of piperazine derivatives in oncology research. Some piperazine-based compounds have demonstrated anti-proliferative effects on cancer cells by inhibiting key signaling pathways involved in tumor growth and survival. The structural motifs present in 1-Benzyl-4-(3-piperidinylmethyl)piperazine dihydrochloride could make it a valuable tool for investigating novel anti-cancer therapies. Preclinical studies are warranted to explore its potential as an anticancer agent.

The synthesis of 1-Benzyl-4-(3-piperidinylmethyl)piperazine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to construct the complex molecular framework efficiently. The purity of the final product is crucial for downstream applications, particularly in preclinical and clinical trials.

In conclusion, 1-Benzyl-4-(3-piperidinylmethyl)piperazine dihydrochloride (CAS No: 1220029-85-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation into treating neurological disorders, infectious diseases, and cancer. Continued research into this compound will likely uncover new therapeutic applications and enhance our understanding of its pharmacological mechanisms.